Coluracetam Coluracetam Coluracetam, also known as BCI-540; MKC-231, is a AMPA receptor agonist potentially for the treatment of major depression and anxiety. MKC-231 antagonizes phencyclidine-induced behavioral deficits and reduction in septal cholinergic neurons in rats. MKC-231 ameliorates working memory deficits and decreased hippocampal acetylcholine induced by ethylcholine aziridinium ion in mice.
Brand Name: Vulcanchem
CAS No.: 135463-81-9
Catalog No.: VC1048381
InChI: InChI=1S/C19H23N3O3/c1-11-12(2)25-19-17(11)18(13-6-3-4-7-14(13)20-19)21-15(23)10-22-9-5-8-16(22)24/h3-10H2,1-2H3,(H,20,21,23)
SMILES: O=C(NC1=C2C(OC(C)=C2C)=NC3=C1CCCC3)CN4C(CCC4)=O
Molecular Formula: C19H23N3O3
Molecular Weight: 341.411

Coluracetam

* For research use only. Not for human or veterinary use.

CAS No.: 135463-81-9

Inhibitors

Catalog No.: VC1048381

Molecular Formula: C19H23N3O3

Molecular Weight: 341.411

Purity: >98% (or refer to the Certificate of Analysis)

Coluracetam - 135463-81-9

CAS No. 135463-81-9
Product Name Coluracetam
IUPAC Name 2-(2-Oxypyrrolidin-1-yl)-N-(2,3-dimethyl-5,6,7,8-tetrahydrofuro(2,3-b)quinolin-4-yl)acetoamide
Synonyms Coluracetam; BCI-540; MKC-231; BCI 540; MKC 231; BCI540; MKC231.
Molecular Formula C19H23N3O3
Molecular Weight 341.411
InChI InChI=1S/C19H23N3O3/c1-11-12(2)25-19-17(11)18(13-6-3-4-7-14(13)20-19)21-15(23)10-22-9-5-8-16(22)24/h3-10H2,1-2H3,(H,20,21,23)
InChIKey PSPGQHXMUKWNDI-UHFFFAOYSA-N
SMILES O=C(NC1=C2C(OC(C)=C2C)=NC3=C1CCCC3)CN4C(CCC4)=O
Appearance Solid powder
Purity >98% (or refer to the Certificate of Analysis)
Solubility Soluble in DMSO
Description Coluracetam, also known as BCI-540; MKC-231, is a AMPA receptor agonist potentially for the treatment of major depression and anxiety. MKC-231 antagonizes phencyclidine-induced behavioral deficits and reduction in septal cholinergic neurons in rats. MKC-231 ameliorates working memory deficits and decreased hippocampal acetylcholine induced by ethylcholine aziridinium ion in mice.
References 1: Takashina K, Bessho T, Mori R, Kawai K, Eguchi J, Saito K. MKC-231, a choline uptake enhancer: (3) Mode of action of MKC-231 in the enhancement of high-affinity choline uptake. J Neural Transm (Vienna). 2008 Jul;115(7):1037-46. doi: 10.1007/s00702-008-0049-0. PubMed PMID: 18461273.
2: Bessho T, Takashina K, Eguchi J, Komatsu T, Saito K. MKC-231, a choline-uptake enhancer: (1) long-lasting cognitive improvement after repeated administration in AF64A-treated rats. J Neural Transm (Vienna). 2008 Jul;115(7):1019-25. doi: 10.1007/s00702-008-0053-4. PubMed PMID: 18461272.
3: Takashina K, Bessho T, Mori R, Eguchi J, Saito K. MKC-231, a choline uptake enhancer: (2) Effect on synthesis and release of acetylcholine in AF64A-treated rats. J Neural Transm (Vienna). 2008 Jul;115(7):1027-35. doi: 10.1007/s00702-008-0048-1. PubMed PMID: 18446264.
4: Shirayama Y, Yamamoto A, Nishimura T, Katayama S, Kawahara R. Subsequent exposure to the choline uptake enhancer MKC-231 antagonizes phencyclidine-induced behavioral deficits and reduction in septal cholinergic neurons in rats. Eur Neuropsychopharmacol. 2007 Sep;17(9):616-26. PubMed PMID: 17467960.
5: Uemura K, Yoshioka S, Surina-Baumgartner DM, Tamagawa T, Miura H, Ueda M, Tamaya N, Iguchi A, Hotta N. Central nervous system-mediated hyperglycemic effects of NIK-247, a cholinesterase inhibitor, and MKC-231, a choline uptake enhancer, in rats. Jpn J Pharmacol. 1999 Jan;79(1):113-5. PubMed PMID: 10082325.
6: Akaike A, Maeda T, Kaneko S, Tamura Y. Protective effect of MKC-231, a novel high affinity choline uptake enhancer, on glutamate cytotoxicity in cultured cortical neurons. Jpn J Pharmacol. 1998 Feb;76(2):219-22. PubMed PMID: 9541286.
7: Bessho T, Takashina K, Tabata R, Ohshima C, Chaki H, Yamabe H, Egawa M, Tobe A, Saito K. Effect of the novel high affinity choline uptake enhancer 2-(2-oxopyrrolidin-1-yl)-N-(2,3-dimethyl-5,6,7,8-tetrahydrofuro[2,3-b] quinolin-4-yl)acetoamide on deficits of water maze learning in rats. Arzneimittelforschung. 1996 Apr;46(4):369-73. PubMed PMID: 8740080.
8: Murai S, Saito H, Abe E, Masuda Y, Odashima J, Itoh T. MKC-231, a choline uptake enhancer, ameliorates working memory deficits and decreased hippocampal acetylcholine induced by ethylcholine aziridinium ion in mice. J Neural Transm Gen Sect. 1994;98(1):1-13. PubMed PMID: 7710736.
  

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18.0152 g/mol